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Compound of Interest

Compound Name: (R)-(-)-Citramalic Acid Lithium

cat. No.: B12354482

Introduction to (R)-(-)-Citramalic Acid Lithium

(R)-(-)-Citramalic acid, a chiral organic compound, has the molecular formula CsHsOs.[1][2][3]
[4] Its lithium salt is formed by the replacement of one or more acidic protons from its two
carboxylic acid groups with lithium ions. This guide will detail the molecular weight for both the
monolithium and dilithium salt forms.

Atomic Weight of Constituent Elements

The calculation of the molecular weight of (R)-(-)-Citramalic Acid Lithium is based on the
standard atomic weights of its constituent elements as recognized by the International Union of
Pure and Applied Chemistry (IUPAC).
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Standard Atomic Weight (

Element Symbol
g/mol )
[12.0096, 12.0116]
Carbon C ]
(Conventional: 12.011)[5][6]
[1.00784, 1.00811]
Hydrogen H (Conventional: 1.008)[7][8][9]
[10]
[15.99903, 15.99977]
Oxygen @) (Conventional: 15.999)[11][12]
[13]
o ) [6.938, 6.997] (Conventional:
Lithium Li

6.94)[14][15][16]

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms in the

molecular formula. Since (R)-(-)-Citramalic acid is a dicarboxylic acid, it can form both a

monolithium and a dilithium salt.

Monolithium (R)-(-)-Citramalate (CsH7LiOs)

This is the most common salt form, where one acidic proton is replaced by a lithium ion.

Atomic Weight  Total Weight (
Element Symbol Count

(g/mol) g/mol )
Carbon C 5 12.011 60.055
Hydrogen H 7 1.008 7.056
Lithium Li 1 6.94 6.94
Oxygen O 5 15.999 79.995
Total 154.046
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Dilithium (R)-(-)-Citramalate (CsHeLi205)

In this form, both acidic protons are replaced by lithium ions.

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 5 12.011 60.055
Hydrogen H 6 1.008 6.048
Lithium Li 2 6.94 13.88
Oxygen O 5 15.999 79.995
Total 159.978

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the constituent elements and
the calculated molecular weight for the more common monolithium salt.

Constituent Elements Atomic Weights (g/mol) Total Element Weights
Carbon (C) x5 o
5 atoms 12.011 » 60.055 T
Hydrogen (H) x7 _ L
7 atoms Ll > 7.056 Molecular Weight
(R)-(-)-Citramalic Acid Lithium
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Lithium (Li) x1 > eos * 154.046 g/mol
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"
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Caption: Calculation workflow for the molecular weight of Monolithium (R)-(-)-Citramalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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